Cas no 1335494-99-9 ((2R)-1-2-methoxy-5-(trifluoromethyl)phenylpropan-2-amine)

• Product Name: (2R)-1-2-methoxy-5-(trifluoromethyl)phenylpropan-2-amine
• CAS No: 1335494-99-9
• MF: C₁₁H₁₄F₃NO
• MW: 233.230173587799
• CID: 5895003
• PubChem ID: 165664197
• Update Time: 2025-10-24

(2R)-1-2-methoxy-5-(trifluoromethyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-2-methoxy-5-(trifluoromethyl)phenylpropan-2-amine
• (2R)-1-[2-methoxy-5-(trifluoromethyl)phenyl]propan-2-amine
• 1335494-99-9
• EN300-1929820

• Inchi： 1S/C11H14F3NO/c1-7(15)5-8-6-9(11(12,13)14)3-4-10(8)16-2/h3-4,6-7H,5,15H2,1-2H3/t7-/m1/s1
• InChI Key： NUNGTENDWCSZIC-SSDOTTSWSA-N
• SMILES： FC(C1C=CC(=C(C=1)C[C@@H](C)N)OC)(F)F

Computed Properties

• Exact Mass: 233.10274856g/mol
• Monoisotopic Mass: 233.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on (2R)-1-2-methoxy-5-(trifluoromethyl)phenylpropan-2-amine

Introduction to (2R)-1-(2-Methoxy-5-Trifluoromethylphenyl)Propan-2-Amine (CAS No. 1335494-99-9)

(2R)-1-(2-Methoxy-5-Trifluoromethylphenyl)Propan-2-Amine, commonly referred to as CAS No. 1335494-99-9, is a complex organic compound with significant applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a methoxy group, a trifluoromethyl group, and an amine functional group. The stereochemistry at the chiral center (R configuration) plays a crucial role in its properties and reactivity.

The synthesis of this compound involves multi-step processes, often utilizing advanced techniques such as asymmetric catalysis and protecting group strategies. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, making it more accessible for research and industrial applications. The incorporation of the trifluoromethyl group imparts unique electronic and steric properties, while the methoxy group enhances solubility and bioavailability.

One of the most promising applications of (2R)-1-(2-Methoxy-5-Trifluoromethylphenyl)Propan-2-Amine is in drug discovery. Its structure makes it an ideal candidate for targeting specific receptors and enzymes involved in various diseases, including cancer, neurodegenerative disorders, and inflammation. Recent studies have highlighted its potential as a lead compound for developing novel therapeutics with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers, which could be utilized in the development of advanced materials with tailored properties.

The environmental impact of CAS No. 1335494-99-9 has also been a subject of recent investigations. Studies have focused on its biodegradation pathways and toxicity profiles to ensure sustainable practices in its production and application. These findings are critical for minimizing ecological risks associated with its use in industrial processes.

In conclusion, (2R)-1-(2-Methoxy-5-Trifluoromethylphenyl)Propan-2-Amine is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and application development, positions it as a valuable tool for future innovations in science and technology.